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Compound of Interest

Bis(2,2,6,6-tetramethyl-1-
Compound Name:

piperidinyloxy-4-yl) sebacate
CAS No.: 2516-92-9

Cat. No.: B1587878

Get Quote

Advanced Stabilization Protocols & Migration
Compliance Strategies
Executive Summary & Chemical Identity[1]

Tinuvin 770 (Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate) is a low molecular weight Hindered
Amine Light Stabilizer (HALS). In the context of food packaging, it serves a critical dual
function: it preserves the structural integrity of polymers (specifically Polypropylene and
Polyethylene) against UV-induced degradation during shelf storage, while requiring rigorous
control to prevent migration into food matrices.

This guide addresses the tension between efficacy (requiring sufficient additive loading) and
safety (requiring minimal migration), providing a validated workflow for R&D professionals.
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Property Specification

Chemical Name Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate

CAS Number 52829-07-9

Molecular Weight 480.7 g/mol

Melting Range 81-85°C

Solubility Soluble in organic soIV(.ants (Acetone,
Chloroform); Insoluble in water

FCM Number 291 (EU Regulation 10/2011)

Mechanism of Action: The Denisov Cycle

Tinuvin 770 does not function by absorbing UV light (like benzophenones). Instead, it acts as a
radical scavenger. It protects the polymer backbone through the Denisov Cycle, a regenerative
process where the nitroxyl radical is the active species.

Key Mechanistic Insight: The efficiency of Tinuvin 770 lies in its regeneration. One molecule of
HALS can scavenge hundreds of radical species, which explains why low loading levels (0.1%
- 0.5%) are effective.
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Figure 1: The Denisov Cycle illustrating the regenerative radical scavenging mechanism of
Tinuvin 770.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1587878/docs?utm_src=pdf-body-img#application-note-tinuvin-770-in-food-packaging-materials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587878?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Regulatory Landscape & Compliance Limits[2][3][4][5]
[6][7][8][9][10][11]

Before formulation, the regulatory limits must be defined. These limits dictate the maximum
loading level and the required sensitivity of your analytical methods.

Authority Regulation Status / Limit

Antioxidant/Stabilizer: Allowed
in Olefin polymers.Limit:

FDA (USA) 21 CFR 178.2010 Typically < 0.5% by weight
(depending on polymer type
and food type).[1]

Authorized Substance (FCM
291).SML (Specific Migration
Limit): Must be verified against

latest Annex | (Typically 5

EFSA (EU) Reg.[2][3] (EU) No 10/2011 .
mg/kg or subject to OML of 60
mg/kg).OML (Overall Migration
Limit): 10 mg/dmz surface
area.
) Listed for use in PE, PP, PS,
China GB 9685

ABS.

Protocol 1: Incorporation & Fabrication (Compounding)

Objective: Homogeneous dispersion without thermal degradation of the additive. Challenge:
Tinuvin 770 has a relatively low melting point (81-85°C).[4] Excessive shear heat can volatilize
or degrade the additive before it stabilizes the polymer.

Step-by-Step Methodology:
o Masterbatch Preparation:

o Do not add neat powder directly to the final film extruder.
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o Prepare a 10% Masterbatch in a carrier resin (LDPE or PP) with a Melt Flow Index (MFI)
higher than the base resin to ensure easy dispersion.

o Extrusion Parameters (Twin-Screw):

o

Feed Zone: 160°C (Keep cool to prevent premature melting/sticking).

[e]

Mixing Zone: 190°C - 200°C.

Die Zone: 205°C.

o

[¢]

Note: Avoid temperatures >230°C for prolonged periods.
e Let-Down:

o Dilute masterbatch into the final resin to achieve target concentration (0.1% - 0.5%).
e Film Casting:

o Cast films of 50 um thickness for testing. Ensure cooling rolls are clean to prevent surface
blooming.

Protocol 2: Safety Validation (Migration Testing)

Objective: Quantify the migration of Tinuvin 770 into food simulants to prove regulatory
compliance. This is the critical "Self-Validating" system.

Critical Advisory (Expertise): Tinuvin 770 is a common additive in laboratory plastics (e.g.,
pipette tips, microcentrifuge tubes).[5] You must use glass or pre-screened solvent-rinsed
labware. Using standard plastic labware can lead to false positives (contamination from the
tube, not the sample).

5.1 Experimental Workflow
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Figure 2: Validated migration testing workflow ensuring exclusion of labware contamination.
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» Enod Simulants Selection (EWEDA Standard)

Food Type Simulant Abbreviation Rationale
Aqueous 10% Ethanol (v/v) Simulant A Hydrophilic foods.
o ) ] ) Fruit juices, acidic
Acidic 3% Acetic Acid (w/v) Simulant B
preserves.
Vegetable Oil (or 95% ) Fatty foods (Worst
Fatty Simulant D2 o
Ethanol/Isooctane) case for Tinuvin 770).
Tenax® (Poly(2,6-
Dry diphenyl-p-phenylene Simulant E Dry goods, cereals.

oxide))

5.3 Analytical Method: GC-MS Quantification

Tinuvin 770 is amenable to Gas Chromatography (GC) due to its thermal stability up to
~300°C, but LC-MS is preferred if available. Below is the GC-MS Protocol as it is robust for
routine QC.

e Instrument: GC-MS (Single Quadrupole or Triple Quad).
¢ Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms), 30m x 0.25mm x 0.25um.
* Injection: Splitless, 280°C.
e Oven Program:
o Start: 100°C (hold 1 min).
o Ramp: 20°C/min to 300°C.
o Hold: 10 min at 300°C.
e Mass Spec (SIM Mode):
o Target lon (Quant): m/z 140 (Piperidyl fragment).

o Qualifier lons: m/z 58, 480 (Molecular ion - weak).
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o Note: The molecular ion (481) is often weak in El; rely on the fragment m/z 140 for
guantification.

e Internal Standard: Tinuvin 770-d (deuterated) or a structurally similar HALS (e.g., Tinuvin
622) that resolves chromatographically.

Calculation:

: Concentration in simulant (mg/L).

: Volume of simulant (L).

: Surface area of film (dm2).[6][7]

: Conversion factor (EU standard assumes 6 dm?2 wraps 1 kg food).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.foodstandards.gov.au/sites/default/files/food-standards-code/proposals/Documents/P1034-Packaging-CFS-SD2.pdf
https://www.foodstandards.gov.au/sites/default/files/food-standards-code/proposals/Documents/P1034-Packaging-CFS-SD2.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.ecfr.gov%2Fcurrent%2Ftitle-21%2Fchapter-I%2Fsubchapter-B%2Fpart-178%2Fsubpart-C%2Fsection-178.2010
https://measurlabs.com/blog/plastic-food-contact-material-regulation-and-testing-eu/
https://efsa.onlinelibrary.wiley.com/doi/10.2903/j.efsa.2020.6124
https://measurlabs.com/products/specific-migration-metals-annex-ii/
https://measurlabs.com/blog/plastic-food-contact-material-regulation-and-testing-eu/
https://foodpackagingforum.org/news/efsa-prioritizes-substances-for-setting-smls
https://fca.cefic.org/wp-content/uploads/2021/02/FCA_Risk_Assessment_Guidelines_v30-1.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Feur-lex.europa.eu%2Flegal-content%2FEN%2FALL%2F%3Furi%3DCELEX%253A32011R0010
https://www.semanticscholar.org/paper/Mass-spectrometry-contamination-from-Tinuvin-770%2C-a-Schauer-Broccardo/5c591a2c3eed32f1985b21b3dd9243db427c6f9f
https://www.researchgate.net/publication/243970558_Mass_Spectrometry_Contamination_from_Tinuvin_770_a_Common_Additive_in_Laboratory_Plastics
https://www.semanticscholar.org/paper/Mass-spectrometry-contamination-from-Tinuvin-770%2C-a-Schauer-Broccardo/5c591a2c3eed32f1985b21b3dd9243db427c6f9f
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.ncbi.nlm.nih.gov%2Fpmc%2Farticles%2FPMC3696496%2F
https://www.opioiddata.org/content/files/2024/08/tinuvin-_770_df_sds_en_ca--1-.pdf
https://www.opioiddata.org/content/files/2024/08/tinuvin-_770_df_sds_en_ca--1-.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.basf.com
https://www.benchchem.com/product/b1587878?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587878?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sources

. eCFR :: 21 CFR 178.2010 -- Antioxidants and/or stabilizers for polymers. [ecfr.gov]
. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]

. researchgate.net [researchgate.net]

. opioiddata.org [opioiddata.org]

. researchgate.net [researchgate.net]

. foodstandards.gov.au [foodstandards.gov.au]

. foodstandards.gov.au [foodstandards.gov.au]

. measurlabs.com [measurlabs.com]

°
(] [e0] ~ » [6)] EaN w N -

. measurlabs.com [measurlabs.com]

e 10. EFSA prioritizes substances for setting SMLs | Food Packaging Forum
[foodpackagingforum.org]

e 11. fca.cefic.org [fca.cefic.org]
e 12. semanticscholar.org [semanticscholar.org]

» To cite this document: BenchChem. [Application Note: Tinuvin® 770 in Food Packaging
Materials]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587878/docs#application-note-tinuvin-770-in-food-
packaging-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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